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Compound of Interest

Compound Name: 9-Ethoxy-9-oxononanoic acid

Cat. No.: B1279157

CAS Number: 1593-55-1

This technical guide provides a comprehensive overview of 9-Ethoxy-9-oxononanoic acid, a
dicarboxylic acid monoester with significant potential in the pharmaceutical and cosmetic
industries. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical properties, synthesis, and biological
activities.

Chemical and Physical Properties

9-Ethoxy-9-oxononanoic acid, also known by its synonyms Azelaic Acid Monoethyl Ester and
Monoethyl nonanedioate, is a C11 fatty acid derivative.[1] It possesses both a carboxylic acid
and an ethyl ester functional group, making it a versatile molecule for chemical synthesis.[1]
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Property Value Source
CAS Number 1593-55-1 [2][3]
Molecular Formula C11H2004 [2][3]
Molecular Weight 216.27 g/mol [2][3]
IUPAC Name 9-ethoxy-9-oxononanoic acid [3]
Melting Point 26 °C [2]
Boiling Point 180-200 °C (at 15 Torr) [2]
Density 1.038 + 0.06 g/cm3 (Predicted) [2]

pKa 4.77 £ 0.10 (Predicted) [2]

- Slightly soluble in Chloroform,
Solubility [2]
DMSO, and Methanol.

Synthesis of 9-Ethoxy-9-oxononanoic Acid

The synthesis of 9-Ethoxy-9-oxononanoic acid can be achieved through a two-step process
involving the enzymatic synthesis of its precursor, 9-oxononanoic acid, followed by Fischer
esterification.

Enzymatic Synthesis of 9-Oxononanoic Acid from
Linoleic Acid

This biocatalytic method utilizes a two-enzyme cascade reaction.
Experimental Protocol:

o Reaction Setup: Prepare a buffered aqueous solution (e.g., Tris-HCI, pH 7.5) containing
linoleic acid.

o First Enzymatic Step: Introduce 9S-lipoxygenase (9S-LOX) to the solution. This enzyme
catalyzes the stereospecific insertion of molecular oxygen into linoleic acid, forming 9(S)-
hydroperoxyoctadeca-10,12-dienoic acid (9-HPODE).
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e Second Enzymatic Step: After the formation of 9-HPODE, add hydroperoxide lyase (HPL).
This enzyme cleaves the hydroperoxide, yielding 9-oxononanoic acid.

o Extraction: Extract the resulting 9-oxononanoic acid from the aqueous solution using a
suitable organic solvent. This one-pot process has been reported to achieve a yield of 73%
when the enzymes are added successively.

Fischer Esterification of 9-Oxononanoic Acid

Experimental Protocol:

Reaction Mixture: Dissolve the extracted 9-oxononanoic acid in an excess of ethanaol.

o Catalyst: Add a catalytic amount of a strong acid, such as sulfuric acid or hydrochloric acid.
e Reaction Conditions: Heat the mixture at reflux for several hours.
o Workup: After cooling, neutralize the acid catalyst.

» Purification: Remove the excess ethanol under reduced pressure. The final product, 9-
Ethoxy-9-oxononanoic acid, can be further purified by distillation or column
chromatography.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1279157?utm_src=pdf-body
https://www.benchchem.com/product/b1279157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Enzymatic Synthesis of 9-Oxononanoic Acid

O Fischer Esterification
Linoleic Acid DORHION 9-HPODE 2ldlel 9-Oxononanoic Acid MI 9-Ethoxy-9-oxononanoic Acid

Acid Catalyst

Ethanol

Click to download full resolution via product page

Caption: Synthesis workflow of 9-Ethoxy-9-oxononanoic acid.

Biological Activities and Potential Applications

9-Ethoxy-9-oxononanoic acid exhibits a range of biological activities that make it a compound
of interest for therapeutic and cosmetic applications.

Antimicrobial and Antifungal Activity

9-Ethoxy-9-oxononanoic acid is known for its antimicrobial properties and has demonstrated
antifungal activity against the fungus Cladosporium herbarum.[1] It is believed to act by
inhibiting the synthesis of cellular proteins in both aerobic and anaerobic bacteria.

Anti-Inflammatory and Acne Treatment

As a derivative of azelaic acid, 9-Ethoxy-9-oxononanoic acid is utilized in the treatment of
skin conditions such as acne and rosacea due to its anti-inflammatory effects.[2] While specific
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clinical data for the monoethyl ester is limited, azelaic acid is known to be a keratolytic and
comedolytic agent, reducing the thickness of the stratum corneum.

Regulation of Hepatic Lipogenesis (Potential
Mechanism)

Studies on the related compound, 9-oxononanoic acid, suggest a potential mechanism of
action involving the regulation of lipid metabolism. Oral administration of 9-oxononanoic acid in
rats has been shown to decrease the de novo synthesis of fatty acids in the liver. This effect is
attributed to the inhibition of acetyl-CoA carboxylase, a key enzyme in fatty acid biosynthesis.
While this provides a plausible pathway, further research is needed to confirm if 9-Ethoxy-9-
oxononanoic acid acts via the same mechanism.
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Caption: Potential inhibition of fatty acid synthesis by 9-oxononanoic acid.

Applications in Drug Development

The dual functionality of 9-Ethoxy-9-oxononanoic acid makes it a valuable intermediate in the
synthesis of more complex molecules.[1] The carboxylic acid can react with primary amines in
the presence of activators like EDC or HATU to form stable amide bonds.[1] This reactivity
opens up possibilities for its use as a linker or building block in the development of new
pharmaceutical agents.
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Caption: Role in amide bond formation for drug development.

Future Perspectives

While 9-Ethoxy-9-oxononanoic acid shows promise, further research is required to fully
elucidate its mechanisms of action and to gather more quantitative data on its biological
activities. Specifically, detailed studies on its antifungal efficacy (e.g., determination of MIC
values), clinical trials for its dermatological applications, and direct investigation into its effects
on lipid metabolism are warranted. Such studies will be crucial for its advancement as a
therapeutic agent and for expanding its applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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